3-(pyridin-4-yl)-6-[4-(thiophene-2-carbonyl)piperazin-1-yl]pyridazine

• IUPAC Name: [4-(6-pyridin-4-ylpyridazin-3-yl)piperazin-1-yl]-thiophen-2-ylmethanone
• InChI: InChI=1S/C18H17N5OS/c24-18(16-2-1-13-25-16)23-11-9-22(10-12-23)17-4-3-15(20-21-17)14-5-7-19-8-6-14/h1-8,13H,9-12H2
• InChI Key: HGFAEJPNCZFOCZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(C=C2)C3=CC=NC=C3)C(=O)C4=CC=CS4
• Molecular Formula: C18H17N5OS
• Molecular Weight: 351.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the pyridazine ring, followed by the introduction of the pyridin, thiophene, and piperazine groups. The exact synthetic route would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyridazine, pyridin, thiophene, and piperazine rings. The exact structure would depend on the specific arrangement of these rings and the presence of any additional functional groups.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions, depending on the specific conditions and reagents used. For example, the pyridazine ring could potentially undergo reactions such as halogenation, nitration, or reduction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, it might have a certain solubility in water or organic solvents, a certain melting point, and specific optical properties.

Scientific Research Applications

3-(Pyridin-4-yl)-6-[4-(thiophene-2-carbonyl)piperazin-1-yl]pyridazine has a wide range of applications in scientific research. It is used as an intermediate in the synthesis of pharmaceuticals, as a reagent for the preparation of organometallic compounds, and as a catalyst for the synthesis of polymers. It has also been used in the synthesis of heterocyclic compounds and for the preparation of biologically active compounds. In addition, the compound has been used in the synthesis of peptides and in the study of enzyme-catalyzed reactions.

Mechanism of Action

The mechanism of action of 3-(pyridin-4-yl)-6-[4-(thiophene-2-carbonyl)piperazin-1-yl]pyridazine is not yet fully understood. However, it is believed that the compound may act as an inhibitor of certain enzymes, such as proteases and phosphatases, which are involved in the regulation of cell signaling pathways. In addition, the compound may act as an agonist of certain receptors, such as G-protein coupled receptors, which are involved in the regulation of cellular processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not yet been fully elucidated. However, the compound has been shown to have antifungal activity and has been used as a fungicide in agricultural applications. In addition, the compound has been shown to have anti-inflammatory activity and has been used as an anti-inflammatory agent in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

3-(Pyridin-4-yl)-6-[4-(thiophene-2-carbonyl)piperazin-1-yl]pyridazine has several advantages and limitations for lab experiments. One advantage is that the compound is relatively easy to synthesize, which makes it convenient for laboratory studies. In addition, the compound is relatively stable and can be stored for long periods of time. However, the compound is also highly toxic and should be handled with care.

Future Directions

The potential future directions for 3-(pyridin-4-yl)-6-[4-(thiophene-2-carbonyl)piperazin-1-yl]pyridazine are numerous. Further research could be conducted to better understand the biochemical and physiological effects of the compound. In addition, further research could be conducted to explore the potential applications of the compound in the field of medicinal chemistry. Furthermore, the compound could be studied for its potential use as an inhibitor of certain enzymes, as an agonist of certain receptors, and as a catalyst for the synthesis of polymers. Finally, further research could be conducted to explore the potential use of the compound in the synthesis of heterocyclic compounds and for the preparation of biologically active compounds.

Synthesis Methods

3-(Pyridin-4-yl)-6-[4-(thiophene-2-carbonyl)piperazin-1-yl]pyridazine can be synthesized using a variety of methods. One method involves the reaction of 4-pyridin-3-yl-2-thiophenecarboxaldehyde with 4-aminopiperidine in the presence of an appropriate base, such as sodium bicarbonate or potassium carbonate. This reaction yields the desired compound in high yields. Another method involves the reaction of 4-pyridin-3-yl-2-thiophenecarboxaldehyde with 4-aminopiperidine in the presence of an appropriate acid, such as hydrochloric acid or sulfuric acid. This reaction yields the desired compound in lower yields than the base-catalyzed method.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity and physical properties. For example, it might be toxic if ingested or cause irritation if it comes into contact with the skin or eyes.